Cas no 922112-44-5 (3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922112-44-5
• MF: C₁₇H₁₇ClN₂O₅S
• MW: 396.845282316208
• CID: 5915460
• PubChem ID: 40889464
• Update Time: 2025-05-19

3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• AKOS024635605
• 922112-44-5
• F2277-0073
• 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• Inchi： 1S/C17H17ClN2O5S/c1-20-7-8-25-15-5-3-11(9-13(15)17(20)21)19-26(22,23)12-4-6-16(24-2)14(18)10-12/h3-6,9-10,19H,7-8H2,1-2H3
• InChI Key： WQGHWMXNMSROOB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(C)C(=O)C3=C2)(=O)=O)=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 396.0546705g/mol
• Monoisotopic Mass: 396.0546705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.3Ų

Additional information on 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Comprehensive Analysis of 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922112-44-5)

The compound 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide, identified by its CAS No. 922112-44-5, is a structurally complex sulfonamide derivative with significant potential in pharmaceutical research. Its unique molecular architecture, featuring a benzoxazepine core and a chloro-methoxy benzene sulfonamide moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR) and its potential as a scaffold for designing novel therapeutic agents.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their diverse biological activities. The presence of both chloro and methoxy substituents in this molecule enhances its lipophilicity, potentially improving its pharmacokinetic properties. This characteristic aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The benzoxazepine ring system, a less common heterocycle in drug design, offers unique opportunities for intellectual property development in the highly competitive pharmaceutical industry.

The synthesis of 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide typically involves multi-step organic transformations, with key steps including the formation of the benzoxazepine core and subsequent sulfonamide coupling. Recent advances in green chemistry have prompted researchers to explore more sustainable synthetic routes for such complex molecules, addressing environmental concerns while maintaining high yields and purity. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are crucial for confirming its structural integrity.

From a therapeutic perspective, molecules containing both sulfonamide and benzoxazepine moieties have shown promise in various pharmacological areas. While specific biological data for CAS No. 922112-44-5 may be limited in public literature, structurally related compounds have demonstrated activity against several biological targets. This has led to increased patent activity surrounding such chemical entities, particularly in areas addressing unmet medical needs. The compound's potential applications align with current research trends focusing on precision medicine and targeted therapies.

Quality control and regulatory considerations for 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide follow standard pharmaceutical guidelines. Analytical method development for this compound typically focuses on achieving high sensitivity and specificity, particularly important for potential drug candidates. The growing emphasis on quality by design (QbD) principles in pharmaceutical development has influenced how such specialized compounds are characterized and controlled throughout their lifecycle.

In the context of intellectual property, CAS No. 922112-44-5 represents an interesting case study. The combination of its complex structure and potential pharmacological relevance makes it valuable for patent strategies. Recent trends show increasing numbers of patents claiming derivatives of benzoxazepine sulfonamides, indicating the pharmaceutical industry's recognition of their value. This aligns with broader industry movements toward novel chemical entities that can bypass existing patents while offering improved therapeutic profiles.

The storage and handling of 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal circumstances, proper chemical safety protocols should always be followed. The compound's stability profile, including sensitivity to light, moisture, and temperature, would be an important consideration for long-term storage in research or development settings.

Future research directions for CAS No. 922112-44-5 and related compounds likely include further exploration of their biological activities through high-throughput screening and computational drug design approaches. The integration of artificial intelligence in drug discovery may accelerate the identification of potential therapeutic applications for this molecular scaffold. Additionally, formulation scientists may investigate its suitability for various drug delivery systems, particularly those addressing challenges in bioavailability enhancement.

From a commercial perspective, the availability of 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide from chemical suppliers varies, with most offering it as a research chemical for laboratory use. The pricing and availability often reflect the complexity of its synthesis and the level of purity required. Current market trends show increasing demand for such specialized intermediates as pharmaceutical companies expand their drug discovery pipelines.

In conclusion, 3-chloro-4-methoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922112-44-5) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its complex structure, combining benzoxazepine and sulfonamide pharmacophores, positions it as a valuable scaffold for medicinal chemistry exploration. As research continues to uncover its properties and potential applications, this compound may contribute to the development of novel therapeutic agents addressing various health challenges.